Cas no 1123492-82-9 (tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate)

• Product Name: tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
• CAS No: 1123492-82-9
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• MDL: MFCD13195369
• CID: 1081819
• PubChem ID: 22961008
• Update Time: 2025-04-20

tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-oxo-3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxylate
• tert-butyl 3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
• tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
• SCHEMBL12175490
• F2167-1121
• DTXSID70629227
• AKOS022175752
• tert-Butyl 3-oxo-1'H,3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
• N-BOC-3-OXO-3H-SPIRO[ISOBENZOFURAN-1',4'-PIPERIDINE]
• 1123492-82-9

• MDL： MFCD13195369
• Inchi： 1S/C17H21NO4/c1-16(2,3)22-15(20)18-10-8-17(9-11-18)13-7-5-4-6-12(13)14(19)21-17/h4-7H,8-11H2,1-3H3
• InChI Key： YMTSETBJEDMYKO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 469.5±45.0 °C at 760 mmHg
• Flash Point: 237.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-butyl 3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones